Cas no 93281-65-3 (N-t-Butyl 4-bromobenzenesulfonamide)

N-t-Butyl 4-bromobenzenesulfonamide structure
93281-65-3 structure
Product Name:N-t-Butyl 4-bromobenzenesulfonamide
CAS No:93281-65-3
MF:C10H14BrNO2S
MW:292.192660808563
MDL:MFCD00458267
CID:808634
PubChem ID:796629
Update Time:2024-10-26

N-t-Butyl 4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-bromo-N-(1,1-dimethylethyl)-
    • 4-bromo-N-tert-butylbenzenesulfonamide
    • 4-Bromo-N-Tert-Butylbenzenesulphonamide
    • N-t-Butyl 4-bromobenzenesulfonamide
    • 4-Bromo-N-(1,1-dimethylethyl)benzenesulfonamide (ACI)
    • Benzenesulfonamide, p-bromo-N-tert-butyl- (7CI)
    • N-tert-Butyl-4-bromobenzenesulfonamide
    • 4-bromo-N-(tert-butyl)benzenesulfonamide
    • 4-BROMO-N-TERT-BUTYLBENZENE-1-SULFONAMIDE
    • CBDivE_014586
    • SR-01000195607
    • BP-13387
    • 93281-65-3
    • DA-00677
    • 4-bromo-N-(tert-butyl)benzene sulfonamide
    • 4-bromo-N-tert-butyl-benzenesulfonamide
    • Z45516686
    • DTXSID20355322
    • MFCD00458267
    • AB06075
    • Oprea1_201370
    • SCHEMBL2333640
    • NHMNSUKZJWPIQA-UHFFFAOYSA-N
    • CS-0035873
    • SR-01000195607-1
    • Benzenesulfonamide, 4-bromo-N-(1,1-dimethylethyl)-
    • Cambridge id 5109754
    • AS-68640
    • N-t-Butyl-4-bromobenzenesulfonamide
    • AKOS003836981
    • HMS1577I06
    • N-TERT-BUTYL 4-BROMOBENZENESULFONAMIDE
    • MDL： MFCD00458267
    • Inchi： 1S/C10H14BrNO2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,1-3H3
    • InChI Key： NHMNSUKZJWPIQA-UHFFFAOYSA-N
    • SMILES： O=S(C1C=CC(Br)=CC=1)(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 290.99300
  • Monoisotopic Mass: 290.992862
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.419
  • Melting Point: 96-98
  • Boiling Point: 355.4 °C at 760 mmHg
  • Flash Point: 168.7 °C
  • Refractive Index: 1.549
  • PSA: 54.55000
  • LogP: 3.99760

N-t-Butyl 4-bromobenzenesulfonamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

N-t-Butyl 4-bromobenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-t-Butyl 4-bromobenzenesulfonamide Pricemore >>

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N-t-Butyl 4-bromobenzenesulfonamide Production Method

Production Method 1

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0.5 h, 0 °C
Reference
Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application
, World Intellectual Property Organization, , ,

Production Method 2

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 1 h, rt
Reference
Picolinamide and pyrimidine-4-carboxamide compounds, process for preparing and pharmaceutical composition comprising the same
, World Intellectual Property Organization, , ,

Production Method 3

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 min, 0 °C; 20 min, rt
Reference
Modulators of cystic fibrosis transmembrane conductance regulator
, World Intellectual Property Organization, , ,

Production Method 4

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  1 h, rt
Reference
Mtb PKNA/PKNB Dual Inhibition Provides Selectivity Advantages for Inhibitor Design To Minimize Host Kinase Interactions
Wang, Tiansheng ; Bemis, Guy; Hanzelka, Brian; Zuccola, Harmon; Wynn, Michael; et al, ACS Medicinal Chemistry Letters, 2017, 8(12), 1224-1229

Production Method 5

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  rt
Reference
Quinazoline compound as protein kinase JAK inhibitor and its preparation
, China, , ,

Production Method 6

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  overnight, rt
Reference
Cycloalkyl nitrile pyrazolo pyridones as janus kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; overnight, rt
Reference
Selective angiotensin II AT2 receptor agonists: Benzamide structure-activity relationships
Wallinder, Charlotta; Botros, Milad; Rosenstroem, Ulrika; Guimond, Marie-Odile; Beaudry, Helene; et al, Bioorganic & Medicinal Chemistry, 2008, 16(14), 6841-6849

Production Method 8

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, 0 °C
Reference
Preparation of (sulfonylphenylnaphthyl)-substituted piperidines as selective estrogen receptor modulators (SERMs) for treating endometriosis and/or uterine leiomyoma
, World Intellectual Property Organization, , ,

Production Method 9

84379-72-6 84379-72-6
701-34-8 701-34-8
93281-65-3 93281-65-3
Reaction Conditions
1.1 Reagents: Lithium tetrafluoroborate Catalysts: 12-Phenyl-12H-benzo[b]phenothiazine Solvents: Dichloromethane ;  24 h, 40 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Organophotoredox-Catalyzed Decarboxylative N-Alkylation of Sulfonamides
Nakagawa, Masanari; Nagao, Kazunori; Ikeda, Zenichi; Reynolds, Matthew; Ibanez, Ignacio; et al, ChemCatChem, 2021, 13(18), 3930-3933

Production Method 10

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  16 h, rt
Reference
Preparation of 4-(4-cyano-1H-pyrrol-2-yl)benzenesulfonamide useful for modulation of the progesterone receptor
, United States, , ,

Production Method 11

75-64-9 75-64-9
93281-65-3 93281-65-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  30 min, reflux
Reference
Preparation of 2,3,5-trisubstituted pyridines as inhibitors of cyclooxygenase-2
, World Intellectual Property Organization, , ,

Production Method 12

93281-65-3 93281-65-3
Reaction Conditions
Reference
Selective angiotensin II AT2 receptor agonists: Benzamide structure-activity relationships. [Erratum to document cited in CA149:369641]
Wallinder, Charlotta; Botros, Milad; Rosenstroem, Ulrika; Guimond, Marie-Odile; Beaudry, Helene; et al, Bioorganic & Medicinal Chemistry, 2008, 16(18),

N-t-Butyl 4-bromobenzenesulfonamide Raw materials

N-t-Butyl 4-bromobenzenesulfonamide Preparation Products

N-t-Butyl 4-bromobenzenesulfonamide Related Literature

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93281-65-3 (N-t-Butyl 4-bromobenzenesulfonamide) Related Products

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